1-(3,5-Dimethoxyphenyl)-3-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)urea
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Description
1-(3,5-Dimethoxyphenyl)-3-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C21H25N3O4 and its molecular weight is 383.448. The purity is usually 95%.
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Scientific Research Applications
Electron Transfer and Hydrogen Bonding
Urea derivatives have been studied for their electron transfer capabilities and the formation of hydrogen-bonded structures. For instance, ruthenium and osmium complexes with urea ligands have shown that these structures can maintain dimeric configurations through hydrogen bonding, facilitating electron transfer without potential splitting for individual redox-active moieties. These findings suggest that urea derivatives can play a role in designing molecular electronics and sensors (Pichlmaier et al., 2009).
Anticancer Agents
Some urea derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. This research demonstrates the potential of urea derivatives as scaffolds for developing new anticancer agents, highlighting their importance in medicinal chemistry and drug discovery processes (Jian Feng et al., 2020).
Environmental Applications
Urea derivatives have also found applications in environmental sciences, such as bioelectrochemical systems for converting urea to nitrogen gas. This conversion is facilitated by modified carbon electrodes, showcasing the potential of urea derivatives in environmental remediation and sustainable waste management strategies (Hiroaki Watanabe et al., 2009).
Corrosion Inhibition
In the field of materials science, urea derivatives have been evaluated as corrosion inhibitors for mild steel in acidic environments. These compounds form protective layers on the metal surface, significantly reducing corrosion rates. This application is crucial for extending the lifespan of metal structures and minimizing maintenance costs (B. Mistry et al., 2011).
Antimicrobial Activity
Research on urea derivatives has also covered their antimicrobial properties, with some compounds showing moderate activity against various bacteria and fungi. These findings contribute to the ongoing search for new antimicrobial agents amid rising antibiotic resistance (P. V. G. Reddy et al., 2003).
Properties
IUPAC Name |
1-(3,5-dimethoxyphenyl)-3-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4/c1-14-4-6-17(7-5-14)24-13-15(8-20(24)25)12-22-21(26)23-16-9-18(27-2)11-19(10-16)28-3/h4-7,9-11,15H,8,12-13H2,1-3H3,(H2,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQHKZGZEAJGRFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)NC3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.